Cas no 1538734-96-1 (6-Methyl-3,6-diazabicyclo[3.1.1]heptane)

• Product Name: 6-Methyl-3,6-diazabicyclo[3.1.1]heptane
• CAS No: 1538734-96-1
• MF: C₆H₁₂N₂
• MW: 112.172881126404
• MDL: MFCD28501325
• CID: 4701656
• Update Time: 2025-11-02

6-Methyl-3,6-diazabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• 6-methyl-3,6-diazabicyclo[3.1.1]heptane
• SB12432
• 6-Methyl-3,6-diaza-bicyclo[3.1.1]heptane
• 6-Methyl-3,6-diazabicyclo[3.1.1]heptane

• MDL： MFCD28501325
• Inchi： 1S/C6H12N2/c1-8-5-2-6(8)4-7-3-5/h5-7H,2-4H2,1H3
• InChI Key： JOWAQVQRALBJGS-UHFFFAOYSA-N
• SMILES： N1(C)C2CNCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 92.7
• Topological Polar Surface Area: 15.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on 6-Methyl-3,6-diazabicyclo[3.1.1]heptane

Comprehensive Guide to 6-Methyl-3,6-diazabicyclo[3.1.1]heptane (CAS No. 1538734-96-1): Properties, Applications, and Market Insights

6-Methyl-3,6-diazabicyclo[3.1.1]heptane (CAS No. 1538734-96-1) is a bicyclic organic compound with a unique structural framework that has garnered significant attention in pharmaceutical and chemical research. This compound, often referred to as a bridged nitrogen heterocycle, is characterized by its 6-methyl substitution and diazabicyclo core, making it a valuable intermediate in drug discovery and material science. Its molecular formula is C₇H₁₄N₂, and it exhibits a molecular weight of 126.20 g/mol. The compound's bicyclic structure and nitrogen-rich backbone contribute to its versatility in synthetic chemistry.

The 6-Methyl-3,6-diazabicyclo[3.1.1]heptane scaffold is particularly notable for its role in the development of central nervous system (CNS) therapeutics. Researchers have explored its potential as a pharmacophore in designing ligands for neurotransmitter receptors, including those targeting neurological disorders such as Parkinson's disease and depression. The compound's rigid bicyclic framework enhances binding affinity and selectivity, making it a promising candidate for drug optimization. Additionally, its methyl group at the 6-position can influence metabolic stability, a critical factor in medicinal chemistry.

In the context of synthetic methodology, 6-Methyl-3,6-diazabicyclo[3.1.1]heptane serves as a key building block for constructing complex nitrogen-containing heterocycles. Its synthesis typically involves cyclization reactions of appropriately functionalized precursors, often employing catalytic hydrogenation or ring-closing metathesis. The compound's stability under various reaction conditions makes it amenable to further functionalization, enabling the creation of diverse derivatives for structure-activity relationship (SAR) studies.

Beyond pharmaceuticals, 6-Methyl-3,6-diazabicyclo[3.1.1]heptane has applications in agrochemicals and material science. Its nitrogen-rich structure can be incorporated into ligand designs for catalysts used in polymerization or green chemistry processes. The compound's potential in supramolecular chemistry is also being explored, particularly in the development of molecular cages and host-guest systems. These applications highlight its versatility across multiple scientific disciplines.

The market for 6-Methyl-3,6-diazabicyclo[3.1.1]heptane is driven by increasing demand for high-value intermediates in drug discovery and specialty chemicals. With the rise of precision medicine and targeted therapies, the need for structurally unique scaffolds like this compound is expected to grow. Suppliers and manufacturers are focusing on scalable synthesis methods to meet the demands of research institutions and pharmaceutical companies. Additionally, advancements in flow chemistry and continuous manufacturing are likely to enhance the production efficiency of such compounds.

For researchers and industry professionals seeking 6-Methyl-3,6-diazabicyclo[3.1.1]heptane, it is essential to source high-purity material from reputable suppliers. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the compound's identity and purity. Storage recommendations typically include keeping the material in a cool, dry place under inert atmosphere to prevent degradation. Proper handling and disposal practices should always be followed to ensure safety and compliance with laboratory regulations.

In summary, 6-Methyl-3,6-diazabicyclo[3.1.1]heptane (CAS No. 1538734-96-1) is a structurally intriguing compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its bicyclic nitrogen heterocycle and methyl substitution offer unique opportunities for drug design and synthetic chemistry. As research continues to uncover new uses for this compound, its importance in scientific and industrial settings is poised to expand. Whether you are a medicinal chemist, a process engineer, or a materials scientist, understanding the properties and potential of this compound can open doors to innovative applications and collaborations.